Cas no 380181-03-3 (ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate)

• Product Name: ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate
• CAS No: 380181-03-3
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• MDL: MFCD02719910
• CID: 5224424
• PubChem ID: 2359669
• Update Time: 2026-03-07

ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-methyl-5-[[(phenylamino)carbonyl]amino]-, ethyl ester
• Ethyl 3-methyl-5-[(phenylcarbamoyl)amino]thiophene-2-carboxylate
• ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate

• MDL： MFCD02719910
• Inchi： 1S/C15H16N2O3S/c1-3-20-14(18)13-10(2)9-12(21-13)17-15(19)16-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3,(H2,16,17,19)
• InChI Key： LIOCFOVPVPJWBE-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(NC2=CC=CC=C2)=O)=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate

Comprehensive Overview of Ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate (CAS No. 380181-03-3)

Ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate (CAS No. 380181-03-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based derivative is characterized by its unique molecular structure, which combines a thiophene ring with phenylcarbamoyl and ester functional groups. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound's CAS number 380181-03-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its systematic name, ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate, reflects the presence of an ethyl ester at the 2-position of the thiophene ring, a methyl group at the 3-position, and a phenylcarbamoyl amino moiety at the 5-position. This arrangement contributes to its lipophilicity and bioavailability, properties highly sought after in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate has surged due to their versatility in drug design. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Additionally, its thiophene core aligns with the growing trend of exploring sulfur-containing heterocycles for their enhanced binding affinity and metabolic stability.

From an industrial perspective, the synthesis of CAS 380181-03-3 often involves multi-step reactions, including condensation, amination, and esterification processes. Optimizing these procedures is a hot topic in organic chemistry forums, where professionals discuss green chemistry approaches to reduce waste and improve yields. The compound's solubility in organic solvents and melting point are frequently analyzed parameters, as they influence its applicability in formulation development.

Environmental and safety considerations are also paramount when handling ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. These precautions align with the broader industry shift toward sustainable chemical practices, a subject dominating conferences and publications.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of CAS 380181-03-3. These methods are essential for quality control, especially when the compound is utilized in high-throughput screening for drug discovery. The rise of AI-assisted molecular modeling has further amplified interest in this compound, as computational tools predict its interactions with biological targets.

Market trends indicate a steady increase in the procurement of ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate by contract research organizations (CROs) and academic institutions. This demand is driven by its role in structure-activity relationship (SAR) studies, where minor modifications to its framework can yield significant changes in pharmacological activity. Suppliers often highlight its batch-to-batch consistency and documentation compliance to cater to regulatory requirements.

In conclusion, ethyl 3-methyl-5-(phenylcarbamoyl)aminothiophene-2-carboxylate (CAS No. 380181-03-3) represents a pivotal building block in modern chemical research. Its integration into drug discovery pipelines and material science underscores the compound's multifaceted utility. As scientific inquiries evolve, this thiophene derivative will likely remain a subject of innovation, bridging gaps between synthetic chemistry and applied life sciences.